Cas no 2137831-98-0 (Cyclobutanemethanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2))

• Product Name: Cyclobutanemethanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2)
• CAS No: 2137831-98-0
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 6011912
• PubChem ID: 132344043
• Update Time: 2025-09-28

Cyclobutanemethanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2)
• (3-Imidazol-1-ylcyclobutyl)methanamine;dihydrochloride
• [3-(1H-imidazol-1-yl)cyclobutyl]methanamine dihydrochloride
• [(1r,3r)-3-(1H-imidazol-1-yl)cyclobutyl]methanamine dihydrochloride
• 2408962-83-2
• EN300-747274
• 2377035-46-4
• Z3869509782
• EN300-7494119
• EN300-7455884
• [(1s,3s)-3-(1H-imidazol-1-yl)cyclobutyl]methanamine dihydrochloride
• 2137831-98-0

• Inchi： 1S/C8H13N3.ClH/c9-5-7-3-8(4-7)11-2-1-10-6-11;/h1-2,6-8H,3-5,9H2;1H
• InChI Key： HAVNTETWAOZZME-UHFFFAOYSA-N
• SMILES： C(C1CC(N2C=NC=C2)C1)N.Cl

Computed Properties

• Exact Mass: 223.0643029g/mol
• Monoisotopic Mass: 223.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on Cyclobutanemethanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2)

Research Brief on Cyclobutanemethanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2) (CAS: 2137831-98-0)

Cyclobutanemethanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2) (CAS: 2137831-98-0) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane and imidazole moieties, has shown potential in various therapeutic applications, including as a building block for drug discovery and development. Recent studies have explored its pharmacological properties, synthetic pathways, and potential applications in treating diseases such as cancer and infectious diseases.

The synthesis of Cyclobutanemethanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2) involves multi-step organic reactions, with a focus on optimizing yield and purity. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity of the compound. The hydrochloride salt form enhances its solubility and stability, making it more suitable for pharmaceutical formulations. Recent publications highlight the compound's role as a key intermediate in the synthesis of more complex molecules with enhanced bioactivity.

In preclinical studies, Cyclobutanemethanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2) has demonstrated promising results in modulating specific biological pathways. For instance, its interaction with certain enzymes and receptors has been investigated, revealing potential mechanisms of action that could be exploited for therapeutic purposes. The compound's ability to cross the blood-brain barrier has also been noted, suggesting possible applications in neurological disorders. However, further in vivo studies are required to validate these findings and assess its safety profile.

The pharmaceutical industry has shown growing interest in this compound due to its versatility and potential for drug development. Several patents have been filed related to its use in combination therapies and as a scaffold for designing novel drugs. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its full potential. The compound's unique chemical properties make it a valuable candidate for further research, particularly in the context of personalized medicine and targeted therapies.

Despite the promising preliminary data, challenges remain in the development of Cyclobutanemethanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2) as a therapeutic agent. Issues such as scalability of synthesis, pharmacokinetics, and potential side effects need to be addressed. Future research directions may include structural modifications to improve efficacy and reduce toxicity, as well as large-scale clinical trials to evaluate its therapeutic potential. The compound's journey from bench to bedside will depend on overcoming these hurdles and demonstrating its clinical relevance.

In conclusion, Cyclobutanemethanamine, 3-(1H-imidazol-1-yl)-, hydrochloride (1:2) (CAS: 2137831-98-0) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and biological activities make it a compelling candidate for further investigation. As research progresses, this compound may pave the way for the development of new therapeutic agents with significant clinical impact. Continued collaboration between researchers and industry stakeholders will be essential to unlock its full potential.